1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 2-propan-2-yl-5-thiophen-2-ylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H12N2O2S/c1-7(2)13-9(11(14)15)6-8(12-13)10-4-3-5-16-10/h3-7H,1-2H3,(H,14,15)
• InChI Key: MICBVLBHUVPYED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC(=N1)C2=CC=CS2)C(=O)O

Description

1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate (0.88 g, 3.3 mmol) in THF (10 mL) was added aq. LiOH solution (0.42 g, 10 mmol, 5 mL) and the mixture was stirred for 16 h at RT. Solvents were removed and the thick liquid was diluted with water (5 mL) and acidified with 3M HCl solution to pH 4-5. The product precipitated and was filtered, washed with water and dried to afford 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid as a white solid (0.69 g, 88% yield).